Cas no 442556-59-4 (3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)

• Product Name: 3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• CAS No: 442556-59-4
• MF: C₁₉H₁₆ClN₃O₂S
• MW: 385.867241859436
• CID: 6242116
• PubChem ID: 1387536
• Update Time: 2025-07-02

3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• 442556-59-4
• AKOS000607512
• NSC771546
• NSC-771546
• WAY-271177
• SR-01000497087
• CHEMBL3132935
• 3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• Oprea1_220907
• AB00147539-02
• SR-01000497087-1
• F1109-0157
• Oprea1_230489
• 3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• 3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-7,8-dihydro-6H-thieno[2,3-b]quinoline-2-carboxamide

• Inchi： 1S/C19H16ClN3O2S/c1-9-12(20)4-2-5-13(9)22-18(25)17-16(21)11-8-10-14(23-19(11)26-17)6-3-7-15(10)24/h2,4-5,8H,3,6-7,21H2,1H3,(H,22,25)
• InChI Key： PEPLRSOXCXBORF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C1=C(C2C(=NC3=C(C=2)C(CCC3)=O)S1)N)=O

Computed Properties

• Exact Mass: 385.065
• Monoisotopic Mass: 385.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 113Ų

Additional information on 3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide

3-Amino-N-(3-Chloro-2-Methylphenyl)-5-Oxo-5H,6H,7H,8H-Thieno[2,3-b]Quinoline-2-Carboxamide (CAS No. 442556-59-4)

The compound 3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 442556-59-4) is a highly specialized organic molecule with a complex structure that combines elements of quinoline derivatives and thienoquinoline systems. This compound has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and materials science. The molecule's structure is characterized by a thieno[2,3-b]quinoline core, which is further substituted with an amino group at position 3 and a carboxamide group at position 2. Additionally, the molecule features a 3-chloro-2-methylphenyl substituent, which contributes to its unique electronic and steric properties.

Recent studies have highlighted the importance of thienoquinoline derivatives in drug discovery. The thieno[2,3-b]quinoline system is known for its ability to act as a scaffold for various bioactive molecules. The presence of the amino group at position 3 enhances the compound's ability to participate in hydrogen bonding interactions, which is crucial for its potential pharmacological activity. Furthermore, the carboxamide group at position 2 introduces additional polarity to the molecule, which can influence its solubility and bioavailability.

The 3-chloro-2-methylphenyl substituent plays a critical role in modulating the electronic properties of the molecule. Chlorine atoms are known to introduce electron-withdrawing effects, while methyl groups contribute electron-donating effects. This balance of electron-withdrawing and electron-donating groups can significantly influence the compound's reactivity and selectivity in biological systems. Recent research has suggested that such substituents may enhance the compound's ability to inhibit certain enzyme targets or modulate receptor activity.

In terms of synthesis, the preparation of 3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the thienoquinoline core through cyclization reactions. Subsequent steps involve functionalization at specific positions to introduce the amino and carboxamide groups. The introduction of the 3-chloro-2-methylphenyl substituent often involves nucleophilic aromatic substitution or coupling reactions.

From an applications perspective, this compound has shown promise in preliminary studies as a potential lead molecule for drug development. Its structure suggests potential activity as an anti-inflammatory agent or as a modulator of cellular signaling pathways. Additionally, the compound's unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with high precision, providing valuable insights into its potential applications.

One area where this compound has shown particular promise is in its ability to act as a template for designing more potent bioactive molecules. By modifying specific substituents on the thienoquinoline core, researchers can fine-tune the compound's pharmacokinetic properties and enhance its efficacy in targeting specific biological pathways. For example, recent studies have explored the use of this compound as a lead structure for developing inhibitors of kinases involved in cancer progression.

In conclusion, 3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 442556-59-4) represents a cutting-edge molecule with significant potential in both pharmacological and materials science applications. Its complex structure and unique substituents make it an attractive candidate for further research and development.